5-Bromo-3,3-dimethyl-1H-pyrrolo[2,3-b]pyridin-2(3H)-one
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Overview
Description
“5-Bromo-3,3-dimethyl-1H-pyrrolo[2,3-b]pyridin-2(3H)-one” is a chemical compound with the molecular formula C9H11BrN2 . It is a derivative of pyrrolopyridine, a bicyclic compound consisting of a pyrrole ring fused to a pyridine ring .
Synthesis Analysis
The synthesis of pyrrolopyridine derivatives has been reported in the literature . These compounds have been synthesized as part of a series of derivatives with potent activities against fibroblast growth factor receptors (FGFRs), which play an essential role in various types of tumors .Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyrrole ring fused to a pyridine ring, with bromine and two methyl groups attached . The fused six-membered pyridine and five-membered pyrrole rings form the essentially planar azaindole skeleton .Scientific Research Applications
Regioselectivity in Bromination
A study by Thapa et al. (2014) investigated the regioselectivity in the free radical bromination of unsymmetrical dimethylated pyridines. This research provides insights into the mechanisms and regioselectivity of bromination, which could be relevant for the synthesis or functionalization of compounds like 5-Bromo-3,3-dimethyl-1H-pyrrolo[2,3-b]pyridin-2(3H)-one (Thapa, Balestri, Taylor, & Brown, 2014).
Hybrid Catalysts in Synthesis
Parmar, Vala, and Patel (2023) highlighted the importance of hybrid catalysts in the synthesis of pyranopyrimidine scaffolds, a structural motif related to pyrrolopyridines. The review focuses on the application of various catalysts for synthesizing structurally complex and biologically relevant molecules (Parmar, Vala, & Patel, 2023).
Pyrrolidine in Drug Discovery
Li Petri et al. (2021) discussed the versatility of the pyrrolidine scaffold, including pyrrolizines and pyrrolidine-2-one derivatives, in drug discovery. This review underscores the importance of nitrogen heterocycles, which are closely related to the pyrrolopyridine framework, in developing compounds for treating human diseases (Li Petri et al., 2021).
Pyrazolo[3,4-b]pyridine Kinase Inhibitors
Wenglowsky (2013) reviewed patents involving pyrazolo[3,4-b]pyridine as a scaffold for kinase inhibitors, demonstrating the utility of pyrrolopyridine analogs in medicinal chemistry for designing molecules with potential therapeutic applications (Wenglowsky, 2013).
Mechanism of Action
Target of Action
The primary targets of 5-Bromo-3,3-dimethyl-1H-pyrrolo[2,3-b]pyridin-2(3H)-one are the Fibroblast Growth Factor Receptors (FGFRs) . FGFRs are a family of receptor tyrosine kinases involved in various cellular processes, including cell proliferation, migration, and angiogenesis .
Mode of Action
This compound interacts with FGFRs, inhibiting their activity . The inhibition of FGFRs disrupts the normal signaling pathways, leading to changes in cellular processes .
Biochemical Pathways
Upon binding to fibroblast growth factors, FGFRs undergo dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail, resulting in activation of downstream signaling including RAS–MEK–ERK, PLCγ, and PI3K–Akt . The inhibition of FGFRs by this compound disrupts these pathways .
Pharmacokinetics
The compound’s low molecular weight suggests it may have favorable adme (absorption, distribution, metabolism, and excretion) properties .
Result of Action
In vitro studies have shown that this compound can inhibit cell proliferation and induce apoptosis in breast cancer cells . It also significantly inhibits the migration and invasion of these cells .
Future Directions
The future research directions for “5-Bromo-3,3-dimethyl-1H-pyrrolo[2,3-b]pyridin-2(3H)-one” and its derivatives could involve further exploration of their potential as FGFR inhibitors for cancer therapy . More studies are needed to fully understand their mechanism of action and to optimize their properties for therapeutic use.
properties
IUPAC Name |
5-bromo-3,3-dimethyl-1H-pyrrolo[2,3-b]pyridin-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrN2O/c1-9(2)6-3-5(10)4-11-7(6)12-8(9)13/h3-4H,1-2H3,(H,11,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBRVKOXWMFKRCE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2=C(NC1=O)N=CC(=C2)Br)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.08 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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